Cas no 1704137-50-7 (1-(5-chlorofuran-2-yl)cyclopentan-1-amine)

• Product Name: 1-(5-chlorofuran-2-yl)cyclopentan-1-amine
• CAS No: 1704137-50-7
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 6546720
• PubChem ID: 82655533
• Update Time: 2025-06-08

1-(5-chlorofuran-2-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorofuran-2-yl)cyclopentan-1-amine
• 1704137-50-7
• EN300-1978703

• Inchi： 1S/C9H12ClNO/c10-8-4-3-7(12-8)9(11)5-1-2-6-9/h3-4H,1-2,5-6,11H2
• InChI Key： HLYDXSPRTOPZKU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2(CCCC2)N)O1

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(5-chlorofuran-2-yl)cyclopentan-1-amine

Professional Introduction to 1-(5-chlorofuran-2-yl)cyclopentan-1-amine (CAS No. 1704137-50-7)

1-(5-chlorofuran-2-yl)cyclopentan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1704137-50-7, has garnered considerable attention due to its potential applications in drug development and medicinal research. The molecular structure of this compound incorporates a cyclopentan ring linked to a 5-chlorofuran moiety, which contributes to its distinct chemical behavior and reactivity.

The synthesis and characterization of 1-(5-chlorofuran-2-yl)cyclopentan-1-amine involve advanced techniques in organic chemistry, including functional group transformations and stereochemical control. The presence of the chlorofuran group enhances the compound's versatility, allowing it to participate in various chemical reactions such as nucleophilic substitution and metal-catalyzed coupling reactions. These properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-(5-chlorofuran-2-yl)cyclopentan-1-amine. Research studies have indicated that this compound exhibits promising biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The unique structural features of the molecule contribute to its ability to interact with biological targets, making it a candidate for further investigation in drug discovery programs.

The< strong>cyclopentan-1-amine moiety is particularly noteworthy for its role in modulating biological pathways. This group is commonly found in natural products and pharmaceuticals, where it serves as a key pharmacophore responsible for binding to specific receptors or enzymes. The incorporation of the 5-chlorofuran moiety into this framework further enhances the compound's pharmacological profile, potentially leading to improved efficacy and selectivity.

One of the most exciting aspects of 1-(5-chlorofuran-2-yl)cyclopentan-1-amine is its potential application in the development of novel therapeutic agents. Current research is focused on understanding how this compound interacts with biological systems at the molecular level. Advanced computational methods, such as molecular docking and quantum mechanics simulations, are being employed to predict binding affinities and mechanisms of action. These studies provide valuable insights into the compound's potential as a lead molecule for drug development.

The< strong>5-chlorofuran group is known for its ability to influence electronic properties and reactivity, making it an attractive feature for medicinal chemists. By modifying this moiety, researchers can fine-tune the pharmacological properties of 1-(5-chlorofuran-2-yl)cyclopentan-1-amine to target specific diseases or conditions. This flexibility underscores the compound's significance as a building block in synthetic chemistry.

In addition to its pharmacological potential, 1-(5-chlorofuran-2-yl)cyclopentan-1-amine has shown promise in material science applications. Its unique structural features make it suitable for use as a precursor in the synthesis of polymers and specialty chemicals. These materials could find applications in various industries, including pharmaceuticals, agriculture, and manufacturing.

The synthesis of< strong>1-(5-chlorofuran-2-yl)cyclopentan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for research and commercial purposes. These improvements are crucial for supporting ongoing studies and potential future applications.

The future prospects of 1-(5-chlorofuran-2-y)cyclopentan-1-amine are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical trials and eventually commercial products. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can unlock the full potential of this compound.

In conclusion, 1-(5-chlorofuran-2-y)cyclopentan-1-amine (CAS No.1704137) represents a significant advancement in pharmaceutical chemistry. Its unique structure,